Cas no 37833-19-5 (1,3-Butanedione, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-)

• Product Name: 1,3-Butanedione, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-
• CAS No: 37833-19-5
• MF: C₁₄H₁₄O₆
• MW: 278.257364749908
• CID: 1486130
• Update Time: 2024-08-23

1,3-Butanedione, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-
• 6-hydroxy-4,7-dimethoxy-5-acetoacetylbenzofuran

• Inchi： 1S/C14H14O6/c1-7(15)6-9(16)10-11(17)14(19-3)13-8(4-5-20-13)12(10)18-2/h4-5,17H,6H2,1-3H3
• InChI Key： CQMLSRHBBXIGOZ-UHFFFAOYSA-N
• SMILES： C(C1=C(O)C(OC)=C2OC=CC2=C1OC)(=O)CC(=O)C

Computed Properties

• Exact Mass: 278.07902

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Melting Point: 105 °C
• Boiling Point: 426.8±40.0 °C(Predicted)
• PSA: 85.97
• pka: 6.38±0.50(Predicted)